![molecular formula C12H14N2O5S B6632629 2-[(4-Cyano-2-methylphenyl)sulfonylamino]-3-methoxypropanoic acid](/img/structure/B6632629.png)
2-[(4-Cyano-2-methylphenyl)sulfonylamino]-3-methoxypropanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(4-Cyano-2-methylphenyl)sulfonylamino]-3-methoxypropanoic acid, also known as CMS, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. CMS belongs to the class of sulfonamide compounds and is known for its anti-inflammatory and analgesic properties.
Mechanism of Action
The exact mechanism of action of 2-[(4-Cyano-2-methylphenyl)sulfonylamino]-3-methoxypropanoic acid is not fully understood. However, it is believed that this compound works by inhibiting the activity of enzymes involved in the inflammatory response, such as cyclooxygenase and lipoxygenase. It is also believed that this compound works by modulating the activity of ion channels involved in pain perception.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been found to reduce inflammation and pain in animal models of arthritis and neuropathic pain. This compound has also been found to inhibit the growth of cancer cells in vitro. Additionally, this compound has been found to have a low toxicity profile, making it a potentially safe therapeutic agent.
Advantages and Limitations for Lab Experiments
2-[(4-Cyano-2-methylphenyl)sulfonylamino]-3-methoxypropanoic acid has several advantages for lab experiments. It has been found to be a potent and selective inhibitor of enzymes involved in the inflammatory response, making it a valuable tool for studying the role of these enzymes in disease. Additionally, this compound has been found to have a low toxicity profile, making it a safe compound to work with in the lab. However, the synthesis of this compound is a complex and expensive process, which makes it a challenging compound to produce in large quantities.
Future Directions
There are several future directions for the study of 2-[(4-Cyano-2-methylphenyl)sulfonylamino]-3-methoxypropanoic acid. One potential direction is the development of more efficient and cost-effective synthesis methods for this compound. Another potential direction is the study of the pharmacokinetics and pharmacodynamics of this compound in animal models and humans. Additionally, the potential therapeutic applications of this compound in the treatment of cancer and other diseases should be further explored. Finally, the development of this compound analogs with improved potency and selectivity could lead to the discovery of new therapeutic agents.
Synthesis Methods
The synthesis of 2-[(4-Cyano-2-methylphenyl)sulfonylamino]-3-methoxypropanoic acid is a complex process that involves several steps. The first step is the synthesis of 4-cyano-2-methylbenzenesulfonyl chloride, which is then reacted with 3-methoxypropanol to obtain the desired product, this compound. The synthesis of this compound is a time-consuming and expensive process, which makes it a challenging compound to produce in large quantities.
Scientific Research Applications
2-[(4-Cyano-2-methylphenyl)sulfonylamino]-3-methoxypropanoic acid has been extensively studied for its potential therapeutic applications in the treatment of various diseases. It has been found to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation-related disorders. This compound has also been studied for its potential use in the treatment of cancer, as it has been found to inhibit the growth of cancer cells in vitro.
properties
IUPAC Name |
2-[(4-cyano-2-methylphenyl)sulfonylamino]-3-methoxypropanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2O5S/c1-8-5-9(6-13)3-4-11(8)20(17,18)14-10(7-19-2)12(15)16/h3-5,10,14H,7H2,1-2H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JMYNKCKMKVFTKG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C#N)S(=O)(=O)NC(COC)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.